Cas no 22117-09-5 (5,8,11-Heptadecatrien-1-ol)

• Product Name: 5,8,11-Heptadecatrien-1-ol
• CAS No: 22117-09-5
• MF: C₁₇H₃₀O
• MW: 250.419505596161
• CID: 270576
• PubChem ID: 30943
• Update Time: 2025-04-19

5,8,11-Heptadecatrien-1-ol Chemical and Physical Properties

Names and Identifiers

• 5,8,11-Heptadecatrien-1-ol
• heptadeca-5,8,11-trien-1-ol
• (5E,8E,11E)-5,8,11-Heptadecatrien-1-ol
• 22117-09-5

• Inchi： 1S/C17H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18/h6-7,9-10,12-13,18H,2-5,8,11,14-17H2,1H3/b7-6+,10-9+,13-12+
• InChI Key： LFDJMNOXMZERKZ-YHTMAJSVSA-N
• SMILES： OCCCC/C=C/C/C=C/C/C=C/CCCCC

Computed Properties

• Exact Mass: 250.2298
• Monoisotopic Mass: 250.229665576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 5.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols